Cas no 1261777-75-6 (3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine)

• Product Name: 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine
• CAS No: 1261777-75-6
• MF: C₁₁H₅ClF₃N
• MW: 243.612312078476
• CID: 4924878
• Update Time: 2025-10-30

3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine

• Inchi： 1S/C11H5ClF3N/c12-8-4-6(5-16-11(8)15)7-2-1-3-9(13)10(7)14/h1-5H
• InChI Key： SELGRAKRJFSXGT-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1C=CC=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine

3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine: A Comprehensive Overview

3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine (CAS No. 1261777-75-6) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the family of pyridine derivatives, which are widely recognized for their versatile applications in drug design and chemical synthesis. The presence of multiple halogen substituents—specifically chlorine and fluorine atoms—confers this molecule with distinctive electronic and steric properties, making it a valuable substrate for various chemical transformations.

The molecular structure of 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine is characterized by a pyridine ring system with three substituents: a chlorine atom at position 3, a fluorine atom at position 2, and a difluorophenyl group at position 5. This arrangement not only enhances the molecule's stability but also introduces unique reactivity patterns that are exploitable in synthetic chemistry. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine lies in its role as a precursor in the synthesis of agrochemicals. Researchers have demonstrated that this compound can be effectively transformed into insecticides and fungicides with enhanced efficacy and reduced environmental impact. The halogen substituents play a crucial role in modulating the physicochemical properties of the resulting products, ensuring optimal bioavailability and target specificity.

In addition to its agricultural applications, 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine has also been explored for its potential in medicinal chemistry. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound with various biological targets, such as enzymes and receptors. These studies suggest that the molecule could serve as a lead compound for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine involves a multi-step process that typically begins with the preparation of intermediates through nucleophilic aromatic substitution or coupling reactions. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling chemists to achieve high yields and excellent purity levels. Furthermore, green chemistry principles have been incorporated into the synthesis workflow to minimize waste generation and reduce environmental footprint.

From an analytical standpoint, 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into the molecular structure and reactivity patterns of the compound, paving the way for further optimization and functionalization.

In conclusion, 3-Chloro-5-(2,3-difluorophenyl)-2-fluoropyridine (CAS No. 1261777-75-6) stands out as a versatile building block in modern organic synthesis. Its unique structural features and diverse applications underscore its importance in both academic research and industrial development. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly prominent role in shaping the future of chemical innovation.